Cas no 1396746-51-2 (N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide)

N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide is a synthetic small-molecule compound featuring a pyrimidine core substituted with a 4-methoxyphenyl group and a piperidine-4-carboxamide moiety. Its structural design incorporates chloro- and fluoro-substitutions on the phenyl ring, enhancing binding affinity and selectivity in target interactions. This compound exhibits potential as a kinase inhibitor or modulator in biochemical research, owing to its well-defined heterocyclic framework and optimized pharmacophoric elements. Its stability and solubility profile make it suitable for in vitro and in vivo studies. The presence of electron-donating and withdrawing groups contributes to its versatile reactivity, supporting applications in medicinal chemistry and drug discovery.
N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide structure
1396746-51-2 structure
Product Name:N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide
CAS No:1396746-51-2
MF:C23H22ClFN4O2
MW:440.897787570953
CID:6546259
PubChem ID:71786263
Update Time:2025-05-21

N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide
    • 1396746-51-2
    • AKOS024534415
    • N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
    • N-(3-chloro-4-fluorophenyl)-1-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperidine-4-carboxamide
    • F6174-1193
    • VU0534066-1
    • Inchi: 1S/C23H22ClFN4O2/c1-31-18-5-2-15(3-6-18)21-13-22(27-14-26-21)29-10-8-16(9-11-29)23(30)28-17-4-7-20(25)19(24)12-17/h2-7,12-14,16H,8-11H2,1H3,(H,28,30)
    • InChI Key: KNRFZILBMYBIGX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC(C1CCN(C2C=C(C3C=CC(=CC=3)OC)N=CN=2)CC1)=O)F

Computed Properties

  • Exact Mass: 440.1415318g/mol
  • Monoisotopic Mass: 440.1415318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 67.4Ų

N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6174-1193-2μmol
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
2μmol
$57.0 2023-09-09
Life Chemicals
F6174-1193-5μmol
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
5μmol
$63.0 2023-09-09
Life Chemicals
F6174-1193-10μmol
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
10μmol
$69.0 2023-09-09
Life Chemicals
F6174-1193-20μmol
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
20μmol
$79.0 2023-09-09
Life Chemicals
F6174-1193-1mg
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
1mg
$54.0 2023-09-09
Life Chemicals
F6174-1193-2mg
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
2mg
$59.0 2023-09-09
Life Chemicals
F6174-1193-3mg
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
3mg
$63.0 2023-09-09
Life Chemicals
F6174-1193-4mg
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
4mg
$66.0 2023-09-09
Life Chemicals
F6174-1193-5mg
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
5mg
$69.0 2023-09-09
Life Chemicals
F6174-1193-10mg
N-(3-chloro-4-fluorophenyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-4-carboxamide
1396746-51-2
10mg
$79.0 2023-09-09

Additional information on N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide

Comprehensive Overview of N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide (CAS No. 1396746-51-2)

The compound N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide, identified by its CAS No. 1396746-51-2, is a sophisticated small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure, featuring a pyrimidine core linked to a piperidine moiety and substituted with chloro, fluoro, and methoxy functional groups, makes it a compelling subject for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its unique pharmacophore.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural attributes of N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide suggest it could play a role in addressing unmet medical needs, particularly in oncology and inflammatory diseases. Its chloro and fluoro substitutions are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in lead compounds.

From a synthetic chemistry perspective, the preparation of CAS No. 1396746-51-2 involves multi-step organic transformations, including cross-coupling reactions and amide bond formations. These methods are widely discussed in academic and industrial settings, as they are pivotal for constructing complex heterocycles. The compound’s methoxyphenyl group, for instance, is often introduced via Pd-catalyzed Suzuki-Miyaura coupling, a technique frequently searched by chemists seeking efficient synthetic routes. Such details are invaluable for laboratories focusing on high-throughput screening and medicinal chemistry optimization.

The pharmacological potential of N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide is further underscored by its resemblance to known kinase inhibitors. Kinases are a hot topic in biomedical research, with queries like "kinase inhibitor side effects" or "new kinase targets 2024" trending in scientific databases. This compound’s pyrimidine-4-ylpiperidine scaffold is a common feature in FDA-approved drugs, suggesting its relevance in structure-activity relationship (SAR) studies. Researchers are also exploring its selectivity profiles to minimize off-target effects, a key concern in modern drug development.

Another area of interest is the compound’s potential role in personalized medicine. With the rise of biomarker-driven therapies, molecules like CAS No. 1396746-51-2 are being evaluated for their ability to interact with specific genetic mutations. For example, its fluorophenyl group could be pivotal in designing drugs for EGFR or ALK-positive cancers, topics frequently searched by oncologists and patients alike. This connection to targeted therapy enhances the compound’s appeal in both academic and clinical circles.

In summary, N-(3-chloro-4-fluorophenyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-4-carboxamide represents a promising candidate for further investigation. Its structural complexity, combined with its potential applications in kinase modulation and personalized medicine, positions it at the forefront of contemporary drug discovery. As research progresses, this compound may well emerge as a key player in addressing some of the most pressing challenges in modern healthcare.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.